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Introduction

Trichlamide, a member of the salicylamides and a benzamide fungicide, is a non-systemic,
broad-spectrum fungicide.[1][2] It primarily acts on contact to prevent infections from soil-borne
pathogens by inhibiting microsomal lipid peroxidation.[1] The Fungicide Resistance Action
Committee (FRAC) classifies Trichlamide in Group 22.[1] Some studies also suggest its
mechanism may involve the disruption of ergosterol synthesis, a critical component of fungal
cell membranes.[1] These application notes provide detailed protocols for evaluating the
efficacy of Trichlamide on economically important cruciferous crops, such as cabbage
(Brassica oleracea var. capitata) and broccoli (Brassica oleracea var. italica).

The following protocols are designed to assess both the fungicidal efficacy and potential
phytotoxicity of Trichlamide, providing a comprehensive framework for researchers in the field
of crop protection and fungicide development.

Data Presentation

All quantitative data from the following experiments should be summarized in clearly structured
tables for straightforward comparison and analysis.
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Table 1: In Vitro Mycelial Growth Inhibition of Fungal

Pathogens by Trichlamide

Trichlamide

Pathogen Isolate
(ppm)

Concentration

Mean Radial
Growth (mm)

Percent Inhibition
(%)

Alternaria brassicicola  Control (0)

10

50

100

250

Sclerotinia
] Control (0)
sclerotiorum

10

50

100

250

Table 2: Efficacy of Trichlamide in Controlling Fungal
Disease on Cabbage/Broccoli (Field/Greenhouse Trial)
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Application Disease Disease .

Treatment . . . Yield (t/ha)
Rate (g a.i./ha) Incidence (%) Severity (%)

Untreated 0

Control

Trichlamide X

Trichlamide 2X

Positive Control Manufacturer's

(Standard Recommended

Fungicide) Rate

Table 3: Phytotoxicity Assessment of Trichlamide on
CabbagelBroccoli

Application Phytotoxicity Plant Height Fresh Weight
Treatment . .
Rate (g a.i./ha)  Rating (0-5) (cm) (9)
Untreated 0
Control
Trichlamide X
Trichlamide 2X
Trichlamide 4X

Phytotoxicity Rating Scale: 0 = No visible injury; 1 = Slight leaf spotting or discoloration; 2 =
Moderate leaf spotting, discoloration, or slight stunting; 3 = Severe leaf spotting, discoloration,
or moderate stunting; 4 = Severe stunting, leaf necrosis, or plant malformation; 5 = Plant death.

Experimental Protocols
Protocol 1: In Vitro Efficacy Assessment - Poisoned
Food Technique

This protocol evaluates the direct inhibitory effect of Trichlamide on the mycelial growth of
common cruciferous pathogens.
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Materials:

Pure cultures of relevant fungal pathogens (e.g., Alternaria brassicicola, Sclerotinia
sclerotiorum)

Potato Dextrose Agar (PDA) medium
Trichlamide technical grade or formulation
Sterile distilled water

Sterile Petri dishes (90 mm)

Micropipettes and sterile tips

Cork borer (5 mm diameter)

Incubator

Methodology:

Preparation of Trichlamide Stock Solution: Prepare a stock solution of Trichlamide (e.qg.,
1000 ppm) in sterile distilled water. Serial dilutions are then made to obtain the desired test
concentrations (e.g., 10, 50, 100, 250 ppm).

Poisoned Medium Preparation: Autoclave the PDA medium and allow it to cool to
approximately 45-50°C. Add the appropriate volume of Trichlamide stock solution or
subsequent dilutions to the molten PDA to achieve the final desired concentrations. Pour the
amended PDA into sterile Petri dishes and allow them to solidify. A control set of plates
should be prepared with PDA and sterile distilled water only.

Inoculation: From the periphery of actively growing 7-day-old cultures of the test fungi, cut 5
mm diameter mycelial discs using a sterile cork borer. Place one disc, mycelial side down, in
the center of each PDA plate (both treated and control).

Incubation: Incubate the inoculated plates at 25 £+ 2°C in an inverted position until the
mycelial growth in the control plates reaches the edge of the plate.
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o Data Collection: Measure the radial growth of the fungal colony in millimeters. Calculate the
percent inhibition of mycelial growth using the following formula: Percent Inhibition = [(C - T) /
C] x 100 Where:

o C = Average radial growth in control plates

o T = Average radial growth in treated plates

Protocol 2: Greenhouse/Field Efficacy and Phytotoxicity
Assessment

This protocol assesses the efficacy of Trichlamide in controlling disease under more realistic
conditions and evaluates its safety on the host crop.

Materials:

» Cruciferous crop seedlings (e.g., cabbage, broccoli) of a uniform age and size
» Pots with sterilized potting mix (for greenhouse trials) or a prepared field plot
o Trichlamide formulation

o Knapsack sprayer or other suitable application equipment

e Fungal pathogen inoculum

» Standard commercial fungicide (positive control)

o Data collection tools (e.g., rulers, scales, disease assessment keys)
Methodology:

o Experimental Design: The experiment should be laid out in a Randomized Complete Block
Design (RCBD) with at least three replications for each treatment. Treatments should include
an untreated control, at least two different rates of Trichlamide, and a standard commercial
fungicide.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1200943?utm_src=pdf-body
https://www.benchchem.com/product/b1200943?utm_src=pdf-body
https://www.benchchem.com/product/b1200943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Crop Establishment: Transplant healthy, uniform seedlings into pots or field plots. Allow the
plants to establish for 1-2 weeks before treatment application.

Inoculation (for efficacy trial): Inoculate the plants with a suspension of the target pathogen
spores or mycelial fragments. The timing and method of inoculation will depend on the
specific pathogen being studied. For example, for Alternaria brassicicola, a spore suspension
can be sprayed onto the foliage.

Trichlamide Application: Apply the Trichlamide treatments at the desired rates. The first
application should be made either preventatively (before inoculation) or curatively (after the
appearance of initial disease symptoms), depending on the objective of the study.
Subsequent applications may be necessary at 7-14 day intervals, depending on disease
pressure and the residual activity of the compound.[3]

Data Collection (Efficacy):
o Disease Incidence: The percentage of plants showing disease symptoms in each plot.

o Disease Severity: Assessed using a standardized rating scale (e.g., 0-9 scale where 0 is
no disease and 9 is complete plant death). The Percent Disease Index (PDI) can then be
calculated.

o Yield: At crop maturity, harvest the marketable heads from each plot and record the total
weight.

Data Collection (Phytotoxicity):
o A separate trial without pathogen inoculation should be conducted to assess phytotoxicity.

o Apply Trichlamide at the proposed label rate (X), twice the label rate (2X), and four times
the label rate (4X) to observe any potential for crop injury.

o Visually assess the plants for any signs of phytotoxicity at 3, 7, and 14 days after each
application.[4] Symptoms to look for include leaf yellowing (chlorosis), burning (necrosis),
distortion, and stunting.[4]
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o Measure plant height and collect fresh and dry weight of the plants at the end of the
experiment.
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Caption: Experimental workflow for evaluating Trichlamide efficacy.
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Caption: Hypothetical signaling pathway for Trichlamide's fungicidal action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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cruciferous-crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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